3-amino-N-(3-methylphenyl)-1-benzofuran-2-carboxamide

• IUPAC Name: 3-amino-N-(3-methylphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C16H14N2O2/c1-10-5-4-6-11(9-10)18-16(19)15-14(17)12-7-2-3-8-13(12)20-15/h2-9H,17H2,1H3,(H,18,19)
• InChI Key: LRCFICBSGDIFSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=C(C3=CC=CC=C3O2)N
• Molecular Formula: C16H14N2O2
• Molecular Weight: 266.29 g/mol

Description

“3-amino-N-(3-methylphenyl)benzamide” is a chemical compound with the CAS Number: 14315-23-2. It has a molecular weight of 226.28 and its molecular formula is C14H14N2O. It is typically stored at room temperature and is a solid in its physical form.

Molecular Structure Analysis

The molecular structure of “3-amino-N-(3-methylphenyl)benzamide” is represented by the formula C14H14N2O.

Physical And Chemical Properties Analysis

“3-amino-N-(3-methylphenyl)benzamide” is a solid at room temperature. Its molecular weight is 226.28 and its molecular formula is C14H14N2O.

Scientific Research Applications

Antibacterial and Antifungal Activities

• Biological Activities : Some derivatives of benzofuran carboxamide, similar in structure to 3-amino-N-(3-methylphenyl)-1-benzofuran-2-carboxamide, have been found to exhibit antibacterial and antifungal properties. For instance, compounds like thiophene-3-carboxamide derivatives show significant activity against various bacterial and fungal strains (Vasu et al., 2005).

Synthesis and Medicinal Chemistry

• Synthetic Processes and Derivatives : The synthesis of benzofuran carboxamide ligands demonstrates the versatility of this compound in medicinal chemistry. These ligands exhibit high affinity at specific receptors, indicating their potential in drug development (K. Marriott et al., 2012).
• PARP-1 Inhibition : Benzofuran-7-carboxamide has been identified as a novel scaffold for poly(ADP-ribose) polymerase-1 (PARP-1) inhibitors, which are significant in cancer treatment (Sunkyung Lee et al., 2012).

Antimicrobial Activity

• Antimicrobial Derivatives : A range of derivatives of 3-amino-N-(3-methylphenyl)-1-benzofuran-2-carboxamide has been synthesized, with some showing promising antimicrobial activity against bacteria and fungi (S. Kolisnyk et al., 2015).

Antitumor Activity

• Cancer Cell Line Inhibition : Some derivatives of 3-amino-N-(3-methylphenyl)-1-benzofuran-2-carboxamide have been found effective in inhibiting the proliferation of certain cancer cell lines, indicating their potential in cancer therapy (Xuechen Hao et al., 2017).

Enzyme Inhibition

• Cholinesterase Inhibitory Activity : Benzofuran-2-carboxamide derivatives have shown potent butyrylcholinesterase inhibitory activity, which is relevant for the development of drugs for neurodegenerative diseases like Alzheimer's (Fahimeh Abedinifar et al., 2018).

Safety and Hazards

For safety and hazards information, it’s best to refer to the Material Safety Data Sheet (MSDS) of the compound.